Cas no 1804252-02-5 (3-(4-Bromo-2-(methylthio)phenyl)propanoic acid)

• Product Name: 3-(4-Bromo-2-(methylthio)phenyl)propanoic acid
• CAS No: 1804252-02-5
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 4976017
• Update Time: 2025-06-10

3-(4-Bromo-2-(methylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-(methylthio)phenyl)propanoic acid

• Inchi： 1S/C10H11BrO2S/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： UXYJKMUXWINJPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6

Additional information on 3-(4-Bromo-2-(methylthio)phenyl)propanoic acid

Professional Introduction to 3-(4-Bromo-2-(methylthio)phenyl)propanoic Acid (CAS No. 1804252-02-5)

3-(4-Bromo-2-(methylthio)phenyl)propanoic acid, with the chemical identifier CAS No. 1804252-02-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate aromatic and alkyl functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both bromine and methylthio substituents on the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications.

The structure of 3-(4-Bromo-2-(methylthio)phenyl)propanoic acid consists of a propanoic acid moiety linked to a phenyl ring that is substituted at the 4-position with a bromine atom and at the 2-position with a methylthio group. This specific arrangement of functional groups allows for diverse reactivity, enabling its use in synthetic pathways that target various biological targets. The bromine atom, in particular, serves as a valuable handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of more complex molecular architectures.

In recent years, there has been a growing interest in leveraging such heterocyclic compounds for their pharmacological properties. The combination of electron-withdrawing and electron-donating groups on the aromatic ring can modulate the bioactivity of the molecule, influencing its interaction with biological targets. For instance, studies have shown that derivatives of this class of compounds exhibitantimicrobial, anti-inflammatory, and evenanticancerproperties. Themethylthiogroup is known to enhance solubility and metabolic stability, while thebromineatom provides a site for further functionalization.

The synthesis of3-(4-Bromo-2-(methylthio)phenyl)propanoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of 2-methylthiophenol followed by esterification or direct carboxylation to introduce the propanoic acid side chain. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the phenyl ring from smaller precursors. These synthetic strategies underscore the compound's versatility and its suitability for large-scale production.

The pharmacological potential of this compound has been explored in several recent studies. For example, researchers have investigated its efficacy as an inhibitor of specific enzymes implicated inneurodegenerative diseases. Thebromine-containing moiety was found to interact with the active site of these enzymes, thereby disrupting their function. Similarly, derivatives of this compound have shown promise inantimicrobialtreatment due to their ability to disrupt bacterial cell wall synthesis. These findings highlight the importance of3-(4-Bromo-2-(methylthio)phenyl)propanoic acid as a lead compound for drug discovery.

The chemical properties ofCAS No. 1804252-02-5, particularly its solubility and stability under various conditions, make it an attractive candidate for further development. Solubility studies have revealed that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water. This profile suggests that formulations requiring solvent-based delivery systems may be more effective for therapeutic applications. Additionally, its stability under standard storage conditions ensures that it remains viable for extended periods, facilitating long-term research and development efforts.

In conclusion, 3-(4-Bromo-2-(methylthio)phenyl)propanoic acid represents a promising scaffold for pharmaceutical innovation. Its unique structural features and synthetic accessibility make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.